Cas no 1517198-56-9 (N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine
• CAS No: 1517198-56-9
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6028661
• PubChem ID: 96741785
• Update Time: 2025-10-28

N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine
• EN300-1804754
• 1517198-56-9
• N-[(1H-indazol-3-yl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C9H11N3O/c1-12(13)6-9-7-4-2-3-5-8(7)10-11-9/h2-5,13H,6H2,1H3,(H,10,11)
• InChI Key： QKXPAUUAEDGJJJ-UHFFFAOYSA-N
• SMILES： ON(C)CC1=C2C=CC=CC2=NN1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.2Ų

Additional information on N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine

Introduction to N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine (CAS No. 1517198-56-9)

N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine, a compound with the chemical identifier CAS No. 1517198-56-9, represents a significant advancement in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The indazole core, a heterocyclic aromatic ring system, is well-documented for its role in various bioactive molecules, making this compound a promising candidate for further investigation.

The molecular structure of N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine consists of a fused indazole ring substituted with a hydroxylamine moiety at the 3-position and a methyl group at the nitrogen atom. This specific arrangement contributes to its distinct chemical reactivity and biological interactions. The presence of the hydroxylamine group suggests potential roles in redox chemistry and biological pathways involving oxidative stress, which are critical areas of research in modern medicine.

In recent years, there has been a growing interest in indazole derivatives due to their diverse pharmacological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine make it an intriguing molecule for further study, particularly in the context of drug discovery and development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The indazole ring is a versatile scaffold that can be modified in numerous ways to create molecules with tailored biological activities. Researchers have been particularly interested in how variations in the substitution pattern of the indazole ring can influence its pharmacological properties. This has led to the development of several novel indazole-based drugs that have entered clinical trials.

The hydroxylamine group in N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine also opens up possibilities for its use in redox-based therapies. Hydroxylamine derivatives are known to participate in redox reactions, which are central to many biological processes. By modulating these reactions, such compounds can potentially be used to develop treatments for conditions where oxidative stress plays a significant role. For instance, studies have shown that hydroxylamine derivatives can interact with reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

Recent research has highlighted the importance of understanding the interactions between small molecules and biological targets at a molecular level. Computational methods, such as molecular docking and quantum mechanics simulations, have become indispensable tools in this endeavor. These techniques allow researchers to predict how a compound like N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine will bind to its target proteins or enzymes. Such insights can guide the design of more effective drugs with improved selectivity and reduced side effects.

The synthesis of N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry, have been employed to enhance the efficiency of these processes. The development of robust synthetic routes is crucial for scaling up production and making these compounds available for further preclinical and clinical studies.

In conclusion, N-(1H-indazol-3-yl)methyl-N-methylhydroxylamine (CAS No. 1517198-56-9) is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of new therapies for various diseases.